molecular formula C11H14FNO2 B8580383 2-fluoro-6-(tetrahydro-2H-pyran-4-ylmethoxy)pyridine

2-fluoro-6-(tetrahydro-2H-pyran-4-ylmethoxy)pyridine

Cat. No.: B8580383
M. Wt: 211.23 g/mol
InChI Key: FQCCBYLRUXMZAK-UHFFFAOYSA-N
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Description

2-fluoro-6-(tetrahydro-2H-pyran-4-ylmethoxy)pyridine is a useful research compound. Its molecular formula is C11H14FNO2 and its molecular weight is 211.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14FNO2

Molecular Weight

211.23 g/mol

IUPAC Name

2-fluoro-6-(oxan-4-ylmethoxy)pyridine

InChI

InChI=1S/C11H14FNO2/c12-10-2-1-3-11(13-10)15-8-9-4-6-14-7-5-9/h1-3,9H,4-8H2

InChI Key

FQCCBYLRUXMZAK-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1COC2=NC(=CC=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tetrahydro-2H-pyran-4-yl methanol (1.00 g) and 2,6-difluoropyridine (1.19 g) in DMF (10 mL) was added 60% sodium hydride (410 mg), and the mixture was stirred at 80° C. for 8 hours. Water (50 mL) was added dropwise to the reaction mixture, followed by extraction with ethyl acetate (100 mL). The organic layer was washed sequentially with water and saturated brine and dried, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: hexane/ethyl acetate=80/20) to obtain 2-fluoro-6-(tetrahydro-2H-pyran-4-ylmethoxy)pyridine (1.36 g).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.19 g
Type
reactant
Reaction Step One
Quantity
410 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two

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